Cas no 3606-45-9 (Dihydrosanguinarine)

Dihydrosanguinarine is a natural compound extracted from the leaves of banyan trees. It has been reported to have antifungal and antiproliferative activities

Dihydrosanguinarine structure

Product Name:Dihydrosanguinarine

CAS No:3606-45-9

Molecular Formula:C₂₀H₁₅NO₄

Molecular Weight:333.3374

CID:310958

PubChem ID:124069

Dihydrosanguinarine Properties

Names and Identifiers

- dihydrosanguinarine
- 1,3-Dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine,13,14-dihydro-13-methyl-
- 13,14-Dihydrosanguinarine
- DIHYDROSANGUINARINE(P)
- 3lle
- dihydroavicine
- Hydrosanguinarine
- Dihydrosanquinarine
- 3H1ZKG80F7
- Dihydro Sanguinarine
- 3arv
- 3as0
- 3586AH
- HY-N0902
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- AC-34693
- A937419
- 13, 14-dihydro-13-methyl-[1, 3]benzodioxolo[5, 6-c]-1, 3-dioxolo[4, 5-i]phenanthridine
- 3606-45-9
- FT-0667147
- BDBM50286637
- UNII-3H1ZKG80F7
- Q347588
- CHEMBL465678
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- 13,14-Dihydro-13-methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine
- (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine, 13,14-dihydro-13-methyl-
- AKOS030526138
- MS-25022
- F17675
- 13-methyl-13,14-dihydro-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- CS-3819
- 13,14-Dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin
- C05191
- NS00094596
- CHEBI:17209
- SCHEMBL420383
- DTXSID00189627
- dihydro-sanguinarine
- Dihydrosanguinarinedihydroavicine; Dihydro Sanguinarine
- 1ST179702
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo(11.11.0.02,10.04,8.014,22.017,21)tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- 13-methyl-13,14-dihydro-2H,10H-(1,3)dioxolo(4,5-i)(1,3)dioxolo(4',5':4,5)benzo(1,2-c)phenanthridine
- DA-52553
- DTXCID60112118
- 13,14-Dihydro-13-methyl-(1,3)benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine
- 13, 14-dihydro-13-methyl-(1, 3)benzodioxolo(5, 6-c)-1, 3-dioxolo(4, 5-i)phenanthridine
- +Expand
- InChIKey： CIUHLXZTZWTVFL-UHFFFAOYSA-N
- Inchi： 1S/C20H15NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-7H,8-10H2,1H3
- SMILES： O1C([H])([H])OC2C([H])=C([H])C3C4C([H])=C([H])C5=C([H])C6=C(C([H])=C5C=4N(C([H])([H])[H])C([H])([H])C=3C1=2)OC([H])([H])O6

Computed Properties

Exact Mass: 333.100108g/mol
Surface Charge: 0
XLogP3: 4.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 333.100108g/mol
Monoisotopic Mass: 333.100108g/mol
Topological Polar Surface Area: 40.2Å²
Heavy Atom Count: 25
Complexity: 530
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 333.3

Experimental Properties

LogP: 3.97900
PSA: 40.16000
Refractive Index: 1.719
Boiling Point: 566.9±29.0 °C at 760 mmHg
Melting Point: 195-196 ºC (acetone )
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 176.8±21.5 °C
Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),

Dihydrosanguinarine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BZT1-1mg	DIHYDROSANGUINARINE	3606-45-9	≥98%	1mg	$80.00	2024-05-04
A2B Chem LLC	AF58821-1mg	Dihydrosanguinarine	3606-45-9	≥98%	1mg	$36.00	2024-04-20
Aaron	AR00C01D-20mg	DIHYDROSANGUINARINE	3606-45-9		20mg	$357.00
ChemScence	CS-3819-5mg	Dihydrosanguinarine	3606-45-9	99.80%	5mg	$270.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3125-20mg	Dihydrosanguinarine	3606-45-9	98%	20mg	$230	2023-09-20
Crysdot LLC	CD32001554-5mg	Dihydrosanguinarine	3606-45-9	98+%	5mg	$260	2024-07-18
eNovation Chemicals LLC	Y1256146-5mg	DIHYDROSANGUINARINE	3606-45-9	98%	5mg	$520	2024-06-06
LKT Labs	D3430-1 mg	Dihydrosanguinarine	3606-45-9	≥98%	1 mg	$57.70	2023-08-24
MedChemExpress	HY-N0902-10mM*1mLinDMSO	Dihydrosanguinarine	3606-45-9	98.05%	10mM*1mLinDMSO	￥2970	2022-05-18
S e l l e c k ZHONG GUO	E0751-5mg	Dihydrosanguinarine	3606-45-9		5mg	￥2285.17

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Dihydrosanguinarine Related Literature

1. A novel C–C radical–radical coupling reaction promoted by visible light: facile synthesis of 6-substituted N-methyl 5,6-dihydrobenzophenanthridine alkaloids

Zhaoying Liu,Yajun Huang,Hongqi Xie,Wei Liu,Jianguo Zeng,Pi Cheng RSC Adv. 2016 6 50500
2. Amaryllidaceae and Sceletium alkaloids

J. R. Lewis Nat. Prod. Rep. 1993 10 291
3. Fluorescence of sanguinarine: spectral changes on interaction with amino acids

Marika Janovská,Martin Kubala,Vilím ?imánek,Jitka Ulrichová Phys. Chem. Chem. Phys. 2010 12 11335
4. The synthesis and biological evaluation of sanguinarine derivatives as anti-non-small cell lung cancer agents

Liang Jiang,Xiaolu Wang,Yuting Wang,Fang Xu,Zhang Zhang,Ke Ding,Xiaoyun Lu RSC Med. Chem. 2020 11 293
5. New methods for the synthesis of naphthyl amines; application to the synthesis of dihydrosanguinarine, sanguinarine, oxysanguinarine and (±)-maclekarpines B and C

Matthew R. Tatton,Iain Simpson,Timothy J. Donohoe Chem. Commun. 2014 50 11314
6. Studies on the syntheses of heterocyclic compounds. Part 682. Six new isoquinoline alkaloids from Corydalis ochotensis var. raddeana

Tetsuji Kametani,Makoto Takemura,Masataka Ihara,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1977 390
7. Visible light photoredox catalyzed semisynthesis of the analogues of maclekarpine E: a series of 6-vinyl substituted dihydrobenzophenanthridine alkaloids

Zhixing Qing,Hualiang Cao,Pi Cheng,Wei Wang,Jianguo Zeng,Hongqi Xie Org. Chem. Front. 2018 5 353
8. Amaryllidaceae and Sceletium alkaloids

Zhong Jin Nat. Prod. Rep. 2003 20 606
9. Application of an integrated LC-UV-MS-NMR platform to the identification of secondary metabolites from cell cultures: benzophenanthridine alkaloids from elicited Eschscholzia californica (california poppy) cell cultures

Rose M. Gathungu,John T. Oldham,Susan S. Bird,Carolyn W. T. Lee-Parsons,Paul Vouros,Roger Kautz Anal. Methods 2012 4 1315
10. Antimicrobial potentials of natural products against multidrug resistance pathogens: a comprehensive review

Abeer H. Elmaidomy,Nourhan Hisham Shady,Khaled Mohamed Abdeljawad,Mohamed Badran Elzamkan,Hussein Hykel Helmy,Emad Ashour Tarshan,Abanoub Nabil Adly,Yasmin Hamdy Hussien,Nesma Gamal Sayed,Ahmed Zayed,Usama Ramadan Abdelmohsen RSC Adv. 2022 12 29078

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Natural Products and Extracts Plant Extracts Plant based Platycapnos saxicola

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(CAS:3606-45-9)Dihydrosanguinarine

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